1,4-Difluoro-2-(4-iodophenoxy)benzene

• Molecular Formula: C12H7F2IO
• Molecular Weight: 332.08 g/mol
• IUPAC Name: 1,4-difluoro-2-(4-iodophenoxy)benzene
• InChI: InChI=1S/C12H7F2IO/c13-8-1-6-11(14)12(7-8)16-10-4-2-9(15)3-5-10/h1-7H
• InChI Key: XQSXPUZRTUULPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=CC(=C2)F)F)I

Description

1,4-Difluoro-2-(4-iodophenoxy)benzene is a useful research compound. Its molecular formula is C12H7F2IO and its molecular weight is 332.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 250 mL 4-necked round-bottom flask, was placed 4-(2,5-difluorophenoxy)-aniline (9 g, 40.69 mmol, 1.00 equiv), hydrogen chloride (37%) (10.2 g, 100 mmol, 2.5 equiv) and water (20 mL). A solution of NaNO2 (3.1 g, 44.93 mmol, 1.10 equiv) in water (10 mL) was added dropwise with stirring at 0° C. over 5 min. After stirring at 0° C. for 30 min., the mixture was added into a solution of NaI (18 g, 120.00 mmol, 3.0 equiv) in water (20 mL) dropwise with stirring at 25° C. The resulting solution was stirred for 12 h at 25° C. and then extracted with ethyl acetate and the organic layers combined. The combined organics were washed with water and brine, dried over anhydrous sodium sulfate and concentrated under vacuum to give 10.5 g (78%) of 1,4-difluoro-2-(4-iodophenoxy)benzene as brown oil.